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Compound Focus: Metalaxyl-13C6

CAS No.: 1356199-69-3
Cat. No.: S1799545

Purity & Quality Specifications

Get Quote

The quantitative data for Metalaxyl-(phenyl-13Cs) is summarized in the table below.

Specification

Value

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Isotopic Purity

Chemical Purity

Physical Form

Melting Point

Flash Point

Primary Use

Metalaxyl-(phenyl-3Ce) [1] [2]

1356199-69-3 [1] [2]

13C6CoH21NOa [2]

285.29 g/mol [2]

99 atom % 3C [1] [2]

98% (CP) [1] [2]

Powder [1]

69-73 °C [1]

100 °C (closed cup) [1]

Mass Spectrometry (MS) [1]
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Specification Value

Storage Temperature -20°C [1]

Applications & Degradation Context

While the search results provide detailed specifications for the compound itself, they do not contain full

experimental protocols. However, some context on its use in research is available.

¢ Role of Metalaxyl: Metalaxyl is a systemic fungicide highly effective against pathogens like
Phytophthora infestans, which causes late blight in potatoes [3].

e Degradation Studies: One study investigated the effect of Acinetobacter sp. bacteria on metalaxyl
degradation in potato seedlings. The findings indicated that this specific bacterium did not enhance
the degradation of metalaxyl. Furthermore, the bacterial inoculation itself negatively affected plant
growth and root formation [3].

¢ Metabolite Profiling: The study used LC-MS/MS for residue analysis and GC-TOF-MS for metabolic
profiling, identifying 137 metabolites. It concluded that both the bacteria and the fungicide treatment
can alter the metabolic pathways of potato seedlings [3].

Diagram of Experimental Workflow

Based on the described study, the following diagram visualizes the experimental workflow used to

investigate the interaction between Metalaxyl, plants, and bacteria.
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Experimental workflow to assess Metalaxyl degradation and its effect on potato plants [3].

How to Proceed Further

The search results are insufficient for creating a complete whitepaper. To gather the information you need,

consider these steps:

e Search for Analytical Methods: Look specifically for "method papers™" or "standard operating
procedures (SOPs)" using keywords like "LC-MS/MS method for Metalaxyl residue analysis in
plants" or "quantification of Metalaxyl-13C6 internal standard."

¢ Consult Supplier Documentation: The primary source for the compound's specifications is the
Sigma-Aldrich product page [1]. They may provide more detailed technical sheets upon request.

e Explore Metabolic Pathways: To create a pathway diagram, a deeper search into the known
metabolic pathways of metalaxyl in plants (e.g., ring-methyl hydroxylation, conjugation to glucose) is
necessary [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s1799545?utm_src=pdf-body-img
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0031221
https://www.smolecule.com/products/s1799545?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/750905
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0031221
https://www.smolecule.com/products/s1799545?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/750905
https://www.sigmaaldrich.cn/CN/en/substance/metalaxylphenyl13c6285291356199693
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0031221
https://www.smolecule.com/products/b1799545#metalaxyl-13c6-purity-and-quality-specifications
https://www.smolecule.com/products/b1799545#metalaxyl-13c6-purity-and-quality-specifications
https://www.smolecule.com/products/b1799545#metalaxyl-13c6-purity-and-quality-specifications
https://www.smolecule.com/products/s1799545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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